Cas no 179111-05-8 (3-Bromo-6-fluorochromone)

• Product Name: 3-Bromo-6-fluorochromone
• CAS No: 179111-05-8
• MF: C₉H₄BrFO₂
• MW: 243.029265403748
• MDL: MFCD03094003
• CID: 138813
• PubChem ID: 24878702
• Update Time: 2025-05-23

3-Bromo-6-fluorochromone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-bromo-6-fluoro-
• 3-bromo-6-fluorochromen-4-one
• 3-Bromo-6-fluorochromone
• 3-BROMO-6-FLUORO-4H-CHROMEN-4-ONE
• 3-BROMO-6-FLUORO-4H-1-BENZOPYRAN-4-ONE
• 3-Bromo-6-fluorochromone, 97%
• SCHEMBL9056432
• A812425
• MFCD03094003
• 4H-1-Benzopyran-4-one, 3-bromo-6-fluoro-
• 179111-05-8
• DTXSID00350971
• J-011427
• C9H4BrFO2
• AKOS015910663
• ST059073
• FS-5289
• G84695
• DTXCID20302038

• MDL： MFCD03094003
• Inchi： 1S/C9H4BrFO2/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H
• InChI Key： KASZNDJKYQAXNZ-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=CC(=CC=2C1=O)F

Computed Properties

• Exact Mass: 241.93800
• Monoisotopic Mass: 241.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.818
• Melting Point: 130-134 °C (lit.)
• Boiling Point: 279.7 °C at 760 mmHg
• Flash Point: 123 °C
• Refractive Index: 1.629
• PSA: 30.21000
• LogP: 2.69460
• Solubility: Not determined

3-Bromo-6-fluorochromone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-Bromo-6-fluorochromone

3-Bromo-6-Fluorochromone: A Comprehensive Overview

3-Bromo-6-fluorochromone, also known by its CAS number CAS No. 179111-05-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromone family, which is a class of aromatic heterocyclic compounds with a benzene ring fused to a gamma-pyrone ring. The presence of bromine and fluorine substituents at the 3 and 6 positions, respectively, imparts unique chemical and biological properties to this molecule.

The synthesis of 3-bromo-6-fluorochromone involves a series of carefully designed organic reactions. Researchers often employ multi-step synthesis strategies, including Friedel-Crafts acylation, bromination, and fluorination. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the overall cost and environmental impact. These methods are particularly important for scaling up production for potential pharmaceutical applications.

In terms of biological activity, 3-bromo-6-fluorochromone has shown promising results in various in vitro assays. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it inhibits key enzymes involved in the inflammatory response. Additionally, this compound has exhibited moderate antioxidant properties, making it a candidate for further investigation in oxidative stress-related diseases.

The structural uniqueness of CAS No. 179111-05-8 lies in its ability to act as a scaffold for further chemical modifications. By altering the substituents at the bromine and fluorine positions, chemists can explore a wide range of biological activities. Recent research has focused on modifying the chromone core to enhance bioavailability and pharmacokinetic properties, which are critical for drug development.

In the context of drug discovery, 3-bromo-6-fluorochromone serves as a valuable lead compound. Its ability to interact with various biological targets makes it a subject of interest for researchers exploring new therapeutic agents. For instance, studies have shown that this compound can modulate ion channels and receptors, potentially offering new avenues for treating neurological disorders.

The application of computational chemistry tools has significantly advanced our understanding of CAS No. 179111-05-8. Molecular docking studies have provided insights into how this compound interacts with target proteins at the molecular level. These studies are instrumental in guiding further optimization efforts to improve potency and selectivity.

In conclusion, 3-bromo-6-fluorochromone, with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry. Ongoing research continues to uncover its potential applications, making it a focal point for future studies aimed at developing innovative therapeutic agents.